1,6-Hexanediamine, N,N-dibutyl-

• CAS: 36945-11-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Thermodynamic Properties and Melting Point of N,N-dibutyl-1,6-hexanediamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-dibutyl-1,6-hexanediamine is a long-chain aliphatic diamine with potential applications in polymer synthesis and as a building block for more complex molecules.[1][2] A thorough understanding of its thermodynamic properties, including its melting point, is crucial for its application in research and development, particularly in the fields of materials science and pharmaceuticals. This guide provides an in-depth analysis of the known physicochemical properties of N,N-dibutyl-1,6-hexanediamine and presents detailed, field-proven methodologies for their experimental determination. As a Senior Application Scientist, the focus here is not just on the 'what' but the 'why'—elucidating the causality behind experimental choices to ensure both technical accuracy and practical applicability.

While N,N-dibutyl-1,6-hexanediamine is recognized as a key intermediate, its direct applications in drug development are not extensively documented in publicly available literature. However, the study of its thermal behavior is paramount for the development of related compounds, such as protic ionic liquids (PILs), which have emerged as promising candidates for various applications, including as thermal energy storage materials and potentially as novel drug delivery systems.[3] The methodologies detailed herein are, therefore, of significant relevance to drug development professionals exploring the formulation and stability of new chemical entities.

Physicochemical Properties of N,N-dibutyl-1,6-hexanediamine

A summary of its key physical and chemical properties is presented in the table below:

Property	Value	Source(s)
Molecular Formula	C14H32N2	[4]
Molecular Weight	228.42 g/mol	[4]
Appearance	Colorless liquid	[1][4]
Boiling Point	131-133 °C at 3 mmHg	[5]
Density	0.821 g/cm³	[1]
Refractive Index	1.451 at 20°C	[1][5]
CAS Number	4835-11-4	[4]

Experimental Determination of Thermodynamic Properties

To ascertain the precise melting point and other thermodynamic parameters such as the enthalpy of fusion (ΔHfus) and heat capacity (Cp), as well as to assess its thermal stability, two primary thermoanalytical techniques are indispensable: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique used to measure the difference in heat flow between a sample and a reference as a function of temperature.[6] It is the gold standard for determining the melting point and enthalpy of fusion of organic compounds.

This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

• Instrument Calibration:

  • Rationale: To ensure the accuracy of temperature and heat flow measurements, the DSC instrument must be calibrated using certified standards.

  • Procedure: Calibrate the instrument for temperature and enthalpy using high-purity indium (m.p. 156.6 °C, ΔHfus = 28.45 J/g). Perform a multi-point calibration if a wide temperature range is to be studied.

• Sample Preparation:

  • Rationale: Proper sample preparation is critical to obtain a sharp, reproducible melting peak.

  • Procedure: Accurately weigh 3-5 mg of N,N-dibutyl-1,6-hexanediamine into a standard aluminum DSC pan. Due to its liquid nature at room temperature, this should be done with care to avoid contamination. Hermetically seal the pan to prevent volatilization during the experiment. An empty, hermetically sealed aluminum pan should be used as the reference.

• Experimental Conditions:

  • Rationale: The choice of heating and cooling rates can influence the appearance of the thermogram. A moderate heating rate is typically used to balance resolution and sensitivity. An inert atmosphere prevents oxidative degradation.

  • Procedure:

    • Equilibrate the sample at a temperature well below the expected melting point (e.g., -50 °C).

    • Ramp the temperature at a controlled rate, typically 5-10 °C/min, to a temperature significantly above the melting point (e.g., 50 °C).[3]

    • Maintain a constant flow of an inert gas, such as nitrogen or argon, at a rate of 20-50 mL/min throughout the experiment.

• Data Analysis:

  • Rationale: The resulting thermogram provides a wealth of information about the thermal transitions of the sample.

  • Procedure:

    • The melting point (Tm) is determined as the onset temperature of the endothermic melting peak.

    • The enthalpy of fusion (ΔHfus) is calculated by integrating the area under the melting peak.

    • The heat capacity (Cp) can also be determined from the DSC data, which is crucial for more advanced thermodynamic modeling.

Caption: Workflow for DSC analysis of N,N-dibutyl-1,6-hexanediamine.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[7] This technique is essential for determining the thermal stability and decomposition profile of a compound.

• Instrument Calibration:

  • Rationale: Accurate mass and temperature measurements are fundamental to TGA.

  • Procedure: Calibrate the mass balance using standard weights. Calibrate the temperature using materials with known Curie points (e.g., nickel).

• Sample Preparation:

  • Rationale: A representative sample size is needed to observe significant mass loss events.

  • Procedure: Place a 5-10 mg sample of N,N-dibutyl-1,6-hexanediamine into a ceramic or platinum TGA pan.

• Experimental Conditions:

  • Rationale: The heating rate and atmosphere are critical parameters that dictate the decomposition profile. An inert atmosphere is used to study thermal decomposition, while an oxidative atmosphere (e.g., air) can be used to investigate oxidative stability.

  • Procedure:

    • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant rate of 10-20 °C/min.

    • Maintain a constant flow of an inert gas (e.g., nitrogen) or air at a rate of 20-50 mL/min.

• Data Analysis:

  • Rationale: The TGA curve (mass vs. temperature) and its first derivative (DTG curve) pinpoint decomposition temperatures.

  • Procedure:

    • Determine the onset temperature of decomposition from the TGA curve, which indicates the temperature at which significant mass loss begins.

    • The peak of the DTG curve indicates the temperature of the maximum rate of mass loss.

Caption: Workflow for TGA analysis of N,N-dibutyl-1,6-hexanediamine.

Significance of Thermodynamic Properties in Drug Development

While direct pharmaceutical applications of N,N-dibutyl-1,6-hexanediamine are not prominent, the thermodynamic data obtained from the aforementioned analyses are of profound importance in several aspects of drug development for related and derived compounds:

• Polymorph Screening: The melting point and enthalpy of fusion are critical parameters in identifying and characterizing different polymorphic forms of a drug substance. Polymorphs can have different solubilities, dissolution rates, and bioavailabilities.

• Formulation Development: Knowledge of the thermal properties of an active pharmaceutical ingredient (API) and excipients is essential for designing stable and effective drug formulations. For instance, in hot-melt extrusion processes, the thermal stability of all components is a key consideration.

• Stability Studies: TGA is widely used to assess the thermal stability of drug substances and products. Decomposition temperatures can help in determining appropriate storage conditions and shelf life.

• Development of Novel Drug Delivery Systems: As demonstrated by the synthesis of protic ionic liquids from N,N-dibutyl-1,6-hexanediamine, understanding the thermal behavior of building blocks is crucial for designing new materials with tailored properties for drug delivery.[3] The melting point and thermal stability of such materials can influence drug loading, release kinetics, and the overall performance of the delivery system.

Conclusion

N,N-dibutyl-1,6-hexanediamine serves as an important chemical intermediate. While its own thermodynamic properties are not exhaustively documented, this guide provides a robust framework for their experimental determination using DSC and TGA. The detailed protocols and the rationale behind each step are designed to empower researchers, scientists, and drug development professionals to generate high-quality, reliable data. A comprehensive understanding of the thermal behavior of such molecules is a cornerstone of modern materials science and is of increasing relevance in the rational design of advanced pharmaceutical formulations and drug delivery systems.

References

• Cumhuriyet Science Journal. (2026). Design, Synthesis, and Thermal Characterization of N,N′-Dibutyl-1,6-Hexanediammonium Based Protic Ionic Liquids for Phase Change Energy Storage Applications. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). N,N'-Dibutyl-1,6-hexanediamine. Retrieved from [Link]

• Wikipedia. (n.d.). Dibutylhexamethylenediamine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of N,N'-di-n-Butyl-1,6-hexanediamine (CAS 4835-11-4). Retrieved from [Link]

• Wikipedia. (n.d.). Differential scanning calorimetry. Retrieved from [Link]

• NETZSCH. (2026). Thermogravimetric Analyzer (TGA). Retrieved from [Link]

• Wang, Y., et al. (2020). Diamine Biosynthesis: Research Progress and Application Prospects. Applied and Environmental Microbiology, 86(20), e01627-20. Retrieved from [Link]

Sources

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• 2. Diamine Biosynthesis: Research Progress and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. N,N'-Dibutyl-1,6-hexanediamine | C14H32N2 | CID 20972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N,N'-DI-N-BUTYL-1,6-HEXANEDIAMINE | 4835-11-4 [chemicalbook.com]
• 6. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 7. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Spectroscopic Characterization of N,N'-Dibutyl-1,6-hexanediamine: A Comprehensive Technical Guide

Executive Summary

For researchers and drug development professionals engineering advanced biomaterials, the precise structural characterization of precursor molecules is non-negotiable. N,N'-Dibutyl-1,6-hexanediamine (DBHD) , a symmetric secondary aliphatic diamine, has emerged as a critical building block in the synthesis of lipophilic diazeniumdiolates—potent nitric oxide (NO) donors used to create thromboresistant polymeric coatings for medical devices[1][2].

As a Senior Application Scientist, I have designed this whitepaper to move beyond mere data tabulation. This guide provides a rigorous, causality-driven analysis of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic profiles of DBHD (CAS: 4835-11-4)[3]. By understanding the quantum mechanical and vibrational principles underlying these spectra, analytical chemists can establish self-validating protocols to ensure absolute precursor purity before downstream polymerization or NO-adduct formation.

Chemical Identity & Structural Dynamics

N,N'-Dibutyl-1,6-hexanediamine ( C14​H32​N2​ ) consists of a central hexamethylene chain flanked by two secondary amine groups, each bearing a butyl substituent.

• Symmetry: The molecule possesses a C2​ axis of symmetry, which drastically simplifies its spectroscopic signatures by rendering equivalent the protons and carbons on either side of the molecule.

• Electronic Environment: The electronegative nitrogen atoms act as electron-withdrawing centers via the inductive effect ( −I ), deshielding the adjacent ( α ) protons and carbons.

Caption: Sequential analytical workflow for the spectroscopic validation of DBHD.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1 H NMR Analysis (Proton Environment)

In a non-polar, aprotic solvent like Deuterated Chloroform ( CDCl3​ ), the 1 H NMR spectrum of DBHD is defined by its aliphatic chains and the secondary amines[3].

Mechanistic Insights:

• Deshielding of α -Protons: The protons directly adjacent to the nitrogen atoms (both on the butyl and hexyl chains) experience significant electron density depletion. This deshielding shifts their resonance downfield to ~2.59 ppm [3]. Because both the butyl α−CH2​ and hexyl α−CH2​ have similar electronic environments, they often overlap into a single apparent multiplet or overlapping triplets integrating to 8 protons.

• Quadrupolar Relaxation of N-H: The secondary amine proton ( N−H ) typically appears as a broad singlet around 1.01 ppm [3]. This broadening is caused by two phenomena: the rapid intermolecular chemical exchange of protons, and the quadrupolar moment of the 14N nucleus ( I=1 ), which induces efficient relaxation of the attached proton.

Table 1: 1 H NMR Spectral Assignments ( CDCl3​ , 400 MHz) [3]

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment	Causality / Structural Note
2.59	Triplet (overlapping)	8H	α−CH2​ (Butyl & Hexyl)	Deshielded by inductive effect of adjacent Nitrogen.
1.47 - 1.49	Multiplet	8H	β−CH2​ (Butyl & Hexyl)	Reduced deshielding; complex splitting due to adjacent CH2​ groups.
1.34	Multiplet	8H	γ−CH2​ (Butyl) & γ−CH2​ (Hexyl)	Standard aliphatic environment, minimal influence from Nitrogen.
1.01	Broad Singlet	2H	N−H (Secondary Amine)	Broadened by 14N quadrupolar relaxation and chemical exchange.
0.916	Triplet	6H	−CH3​ (Terminal Butyl)	Shielded aliphatic methyls; split by adjacent γ−CH2​ .

13 C NMR Analysis (Carbon Framework)

Due to molecular symmetry, the 14 carbons of DBHD resolve into exactly 7 distinct carbon environments. The α -carbons are shifted significantly downfield (approx. 49-51 ppm) due to the electronegativity of the nitrogen atom, which reduces the electron shielding around the 13C nucleus.

Table 2: Representative 13 C NMR Spectral Assignments ( CDCl3​ , 100 MHz)

Chemical Shift ( δ , ppm)	Carbon Type	Assignment
~ 50.2	CH2​	Hexyl α -carbon (adjacent to NH)
~ 49.8	CH2​	Butyl α -carbon (adjacent to NH)
~ 32.4	CH2​	Butyl β -carbon
~ 30.2	CH2​	Hexyl β -carbon
~ 27.3	CH2​	Hexyl γ -carbon
~ 20.6	CH2​	Butyl γ -carbon
~ 14.1	CH3​	Terminal Butyl methyl carbon

Fourier-Transform Infrared (FT-IR) Spectroscopy

Infrared spectroscopy provides orthogonal validation of the secondary amine functional groups. When analyzing DBHD via Attenuated Total Reflectance (ATR), the absence of primary amine signatures is the primary marker of purity.

Mechanistic Insights:

• The Single N-H Stretch: Primary amines ( R−NH2​ ) exhibit two distinct N-H stretching bands (symmetric and asymmetric) between 3300 and 3500 cm−1 . Because DBHD is a secondary amine ( R2​NH ), it possesses only one N-H bond per nitrogen, yielding a single, relatively weak absorption band near 3290-3310 cm−1 .

• Aliphatic Dominance: The spectrum is dominated by intense C−H stretching vibrations just below 3000 cm−1 , characteristic of the long hexyl and butyl chains.

Table 3: Key FT-IR Vibrational Modes (ATR, neat liquid) [3][4]

Wavenumber ( cm−1 )	Intensity	Vibrational Mode	Diagnostic Significance
3290 - 3310	Weak	N−H Stretch	Confirms secondary amine; absence of double peak rules out primary amine impurities.
2950, 2925, 2850	Strong	C−H Stretch ( sp3 )	Confirms the extensive aliphatic backbone.
1460 - 1465	Medium	C−H Scissoring	Bending mode of the methylene ( CH2​ ) groups.
1120 - 1140	Medium	C−N Stretch	Confirms the carbon-nitrogen aliphatic bond.

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocols must be strictly adhered to during characterization.

Protocol A: High-Resolution NMR Acquisition

• Sample Preparation: Dissolve 15-20 mg of DBHD in 0.6 mL of high-purity CDCl3​ (containing 0.03% v/v Tetramethylsilane[TMS] as an internal standard).

  • Self-Validation Check: Ensure the NMR tube is completely dry. Trace water will appear as a sharp singlet at ~1.56 ppm in CDCl3​ , which can obscure the β−CH2​ multiplets of DBHD.

• Instrument Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium resonance of CDCl3​ .

• Shimming: Perform gradient shimming (e.g., TopShim) to ensure a homogeneous magnetic field. The TMS peak must have a line width at half-height ( w1/2​ ) of < 1.0 Hz.

• Acquisition:

  • For 1 H NMR: Acquire 16-32 scans with a relaxation delay ( D1​ ) of 1.5 seconds to ensure complete relaxation of all protons.

  • For 13 C NMR: Acquire 512-1024 scans using a standard proton-decoupled sequence (e.g., WALTZ-16) with a D1​ of 2.0 seconds.

Protocol B: FT-IR (ATR) Analysis

• Background Subtraction: Clean the ATR crystal (Diamond or ZnSe) with isopropanol and allow it to dry. Collect a background spectrum (32 scans, 4 cm−1 resolution) to subtract atmospheric CO2​ and ambient humidity.

• Sample Application: Apply 1-2 drops of neat DBHD liquid directly onto the ATR crystal. Ensure complete coverage of the active sensing area.

• Acquisition: Collect 32 scans from 4000 to 600 cm−1 .

• Validation: Inspect the 3300 cm−1 region. If a broad, intense O−H stretch is observed, the sample has absorbed atmospheric moisture (amines are hygroscopic) and must be dried over molecular sieves before downstream use.

Application Context: Diazeniumdiolate Synthesis

In drug development, DBHD is not an end-product but a critical precursor. It is reacted with high-pressure Nitric Oxide (NO) gas to form DBHD/N2O2 , a lipophilic diazeniumdiolate[1][2]. This adduct is subsequently doped into poly(vinyl chloride) (PVC) or poly(lactide-co-glycolide) (PLGA) matrices to create coatings for extracorporeal circuits and implants. As the polymer degrades or encounters an aqueous environment, it releases NO, preventing platelet activation and thrombosis[2].

Caption: Synthesis pathway of DBHD-derived diazeniumdiolates for thromboresistant medical coatings.

Any impurities in the DBHD precursor—such as primary amines or unreacted starting materials—will alter the NO-release kinetics of the final polymer matrix, leading to catastrophic failure of the thromboresistant coating in vivo. Therefore, rigorous NMR and IR validation using the protocols outlined above is mandatory.

References

• Batchelor, M. M., et al. (2003). More Lipophilic Dialkyldiamine-Based Diazeniumdiolates: Synthesis, Characterization, and Application in Preparing Thromboresistant Nitric Oxide Release Polymeric Coatings. Journal of Medicinal Chemistry, ACS Publications. Available at:[Link][1]

• Google Patents. (2011). WO2011120156A1 - Polyamine-containing polymers and methods of synthesis and use. Available at:[4]

• Wu, Y., et al. (2013). In vitro and in vivo study of sustained nitric oxide release coating using diazeniumdiolate-doped poly(vinyl chloride) matrix with poly(lactide-co-glycolide) additive. Biomaterials, National Institutes of Health (PMC). Available at:[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. In vitro and in vivo study of sustained nitric oxide release coating using diazeniumdiolate-oped poly(vinyl chloride) matrix with poly(lactide-co-glycolide) additive - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N,N'-DI-N-BUTYL-1,6-HEXANEDIAMINE(4835-11-4) 1H NMR [m.chemicalbook.com]
• 4. WO2011120156A1 - Polyamine-containing polymers and methods of synthesis and use - Google Patents [patents.google.com]

The Strategic Role of 1,6-Hexanediamine, N,N'-dibutyl- as a Versatile Aliphatic Diamine Intermediate: A Technical Guide

This technical guide provides an in-depth exploration of 1,6-Hexanediamine, N,N'-dibutyl-, a symmetrically substituted aliphatic diamine that serves as a critical intermediate in the synthesis of advanced polymers and has emerging applications in the pharmaceutical sector. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of its synthesis, properties, and core applications, with a focus on the underlying chemical principles and practical methodologies.

Introduction: The Significance of N-Alkylated Aliphatic Diamines

Aliphatic diamines are fundamental building blocks in polymer chemistry, most notably in the production of polyamides and polyurethanes.[1] The primary amino groups of these monomers readily participate in polycondensation and polyaddition reactions. The strategic substitution of the amine protons with alkyl groups, as seen in 1,6-Hexanediamine, N,N'-dibutyl-, introduces significant modifications to the reactivity of the diamine and the properties of the resulting polymers. The butyl groups sterically hinder the nitrogen atoms and eliminate the possibility of hydrogen bonding at the amine site in the monomer, which in turn influences solubility, reactivity, and the thermal and mechanical properties of the derived polymers.[2]

Physicochemical Properties of 1,6-Hexanediamine, N,N'-dibutyl-

1,6-Hexanediamine, N,N'-dibutyl- (also known as N,N'-Dibutylhexamethylenediamine) is a colorless liquid under standard conditions.[3] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference(s)
CAS Number	4835-11-4	[4]
Molecular Formula	C₁₄H₃₂N₂	[3]
Molecular Weight	228.42 g/mol	[5]
Appearance	Colorless liquid	[3]
Boiling Point	131-133 °C at 4 hPa	[3]
Density	0.821 g/mL	[3]
Refractive Index (n20/D)	1.451	[5]
Flash Point	113 °C	[3]

The presence of the two secondary amine functionalities makes it a basic compound that will react exothermically with acids.[4] It is incompatible with strong oxidizing agents, isocyanates, epoxides, and acid halides.[4][5]

Synthesis of 1,6-Hexanediamine, N,N'-dibutyl-

A common and efficient method for the synthesis of N,N'-disubstituted diamines is through the reductive amination of a primary diamine with an appropriate aldehyde or ketone.[6] For 1,6-Hexanediamine, N,N'-dibutyl-, this involves the reaction of 1,6-hexanediamine with butanal (butyraldehyde).

General Experimental Protocol for Reductive Amination

The following is a generalized, step-by-step methodology for the synthesis of N,N'-disubstituted diamines via reductive amination, which can be adapted for the synthesis of 1,6-Hexanediamine, N,N'-dibutyl-.

Materials:

• 1,6-Hexanediamine

• Butanal (Butyraldehyde)

• Reducing agent (e.g., Sodium borohydride (NaBH₄), Sodium triacetoxyborohydride (STAB), or catalytic hydrogenation)

• Anhydrous solvent (e.g., Methanol, Ethanol, or Dichloromethane)

• Acid catalyst (optional, e.g., Acetic acid)

Procedure:

• Dissolution: Dissolve 1,6-hexanediamine in the chosen anhydrous solvent in a reaction flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

• Aldehyde Addition: Slowly add two molar equivalents of butanal to the solution. The reaction may be mildly exothermic. An acid catalyst can be added to facilitate imine formation.

• Imine Formation: Stir the reaction mixture at room temperature for a designated period (e.g., 1-2 hours) to allow for the formation of the di-imine intermediate.

• Reduction: Cool the reaction mixture in an ice bath. Slowly and portion-wise, add a suitable reducing agent. For instance, if using sodium borohydride, it should be added carefully to control the evolution of hydrogen gas.

• Reaction Completion: After the addition of the reducing agent, allow the reaction to warm to room temperature and stir for several hours or overnight until the reaction is complete (monitored by techniques such as TLC or GC-MS).

• Work-up and Purification: Quench the reaction by the slow addition of water. Extract the product into an organic solvent. The organic layer is then washed, dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product can be purified by vacuum distillation.

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Caption: General workflow for the synthesis of 1,6-Hexanediamine, N,N'-dibutyl-.

Core Applications as an Aliphatic Diamine Intermediate

The primary utility of 1,6-Hexanediamine, N,N'-dibutyl- lies in its role as a specialty monomer in polymer synthesis and as a curing agent.

Polyamide Synthesis

In the synthesis of polyamides, diamines are reacted with dicarboxylic acids or their derivatives. The presence of the N-butyl groups in 1,6-Hexanediamine, N,N'-dibutyl- has a profound impact on the properties of the resulting polyamide.

• Mechanism of Polyamide Formation: The secondary amine groups of 1,6-Hexanediamine, N,N'-dibutyl- react with diacyl chlorides in a polycondensation reaction to form a tertiary amide linkage.

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Caption: Polycondensation reaction to form a polyamide.

• Influence of N-Butylation on Polyamide Properties:

  • Reduced Intermolecular Hydrogen Bonding: Unlike polyamides derived from primary diamines (e.g., Nylon 6,6), the tertiary amide linkages in polymers made from 1,6-Hexanediamine, N,N'-dibutyl- lack the amide N-H proton necessary for hydrogen bonding. This significantly reduces the interchain forces.[2]

  • Lower Melting Point and Crystallinity: The disruption of regular chain packing and the absence of strong hydrogen bonds lead to lower melting points and reduced crystallinity compared to analogous polyamides from 1,6-hexanediamine.[7]

  • Improved Solubility: The N-alkylated polyamides often exhibit enhanced solubility in a wider range of organic solvents.

  • Reduced Water Absorption: The decrease in the concentration of polar amide groups results in lower moisture absorption, which can improve the dimensional stability of the material.[7]

Polyurethane Synthesis

1,6-Hexanediamine, N,N'-dibutyl- can act as a chain extender in the synthesis of polyurethanes and polyurethane-ureas.[8] The secondary amine groups react rapidly with isocyanate groups to form urea linkages.

• Mechanism of Polyurethane-Urea Formation: The reaction between the diamine and a diisocyanate is a polyaddition reaction that forms a polyurea or, if in the presence of polyols, a polyurethane-urea.

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Caption: Formation of a polyurea linkage.

The use of N-alkylated diamines can influence the morphology and properties of the resulting polyurethane, affecting the phase separation between hard and soft segments.[2]

Epoxy Resin Curing Agent

The secondary amine groups of 1,6-Hexanediamine, N,N'-dibutyl- can react with the epoxide groups of epoxy resins, leading to cross-linking and curing of the resin system.[9]

• Mechanism of Epoxy Curing: Each secondary amine hydrogen can react with an epoxy ring, opening it to form a hydroxyl group and a new carbon-nitrogen bond. The resulting tertiary amine can then catalyze further epoxy homopolymerization.

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Caption: Curing of an epoxy resin with a secondary diamine.

The bulky butyl groups can affect the curing kinetics and the final network structure of the cured epoxy, potentially leading to increased flexibility and altered thermal properties compared to curing agents with primary amines.

Role in Drug Development and Medicinal Chemistry

Recent research has highlighted the potential of N,N'-disubstituted diamines as a scaffold for the development of new therapeutic agents. This is a promising area of application for molecules like 1,6-Hexanediamine, N,N'-dibutyl-.

• Antiparasitic and Antimycobacterial Activity: Studies have shown that libraries of N,N'-disubstituted diamines exhibit potent activity against various parasites, including Plasmodium falciparum (the causative agent of malaria) and Trypanosoma cruzi (the causative agent of Chagas disease).[6][10] Furthermore, some of these compounds have demonstrated antimycobacterial properties.[6] The mechanism of action is still under investigation but may involve the disruption of polyamine transport and metabolism, which are essential for parasite and bacterial growth.[10]

Safety and Toxicology

1,6-Hexanediamine, N,N'-dibutyl- is classified as a toxic and corrosive substance.[3] It can cause severe skin burns and eye damage, and is fatal if inhaled.[3] Appropriate personal protective equipment, including respiratory protection, gloves, and eye protection, should be used when handling this compound. It is listed as an extremely hazardous substance in the United States.[3]

Conclusion

1,6-Hexanediamine, N,N'-dibutyl- is a valuable and versatile aliphatic diamine intermediate. The presence of N-butyl groups significantly alters its properties and the characteristics of the polymers derived from it, primarily by inhibiting intermolecular hydrogen bonding. This leads to the formation of polyamides with lower melting points and reduced water absorption, and influences the properties of polyurethanes and cured epoxy resins. Furthermore, the emerging biological activity of N,N'-disubstituted diamines opens up new avenues for its application in medicinal chemistry and drug development. A thorough understanding of its synthesis, reactivity, and toxicological profile is essential for its safe and effective utilization in both materials science and pharmaceutical research.

References

• BenchChem. (2025). A Comparative Analysis of Polyamide Properties: 1,8-Diaminooctane vs. 1,6-Hexanediamine.

• ResearchGate. (n.d.). The properties and applications of polyamide-based polyurethanes. Retrieved from [Link]

• ResearchGate. (2025, October 18). Reductive amination of 1,6-hexanediol with a modified Ru/Al2O3 catalyst. Retrieved from [Link]

• MDPI. (2026, January 9). Mechanistic Exploration of N,N′-Disubstituted Diamines as Promising Chagas Disease Treatments. Retrieved from [Link]

• PubMed. (2025, July 5). Advancing N,N'-disubstituted diamines in antimalarial drug development: Structure-activity relationships and mechanistic studies. Retrieved from [Link]

• Wikipedia. (n.d.). Dibutylhexamethylenediamine. Retrieved from [Link]

• ThreeBond. (n.d.). Curing Agents for Epoxy Resin. Retrieved from [Link]

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Material safety data sheet (MSDS) and toxicity profile of 1,6-Hexanediamine, N,N-dibutyl-

Comprehensive Material Safety and Toxicological Profile of 1,6-Hexanediamine, N,N-dibutyl- (DBHMD)

Executive Summary

1,6-Hexanediamine, N,N-dibutyl- (commonly referred to as DBHMD or N,N'-dibutylhexane-1,6-diamine) is an industrial diamine primarily utilized as a polymer intermediate[1]. While highly valuable in chemical synthesis, DBHMD presents a severe hazard profile characterized by its strong alkalinity, profound corrosivity, and extreme inhalation toxicity[1][2]. This technical guide provides an in-depth synthesis of DBHMD’s physicochemical properties, mechanistic toxicology, and the rigorous experimental protocols required to safely evaluate and handle this compound.

Chemical Identity and Physicochemical Properties

Understanding the baseline chemical properties of DBHMD is critical for predicting its behavior in both biological systems and industrial environments. The presence of two secondary amine groups flanked by butyl chains grants the molecule significant lipophilicity while maintaining strong alkaline characteristics.

Table 1: Chemical Identity & Physicochemical Properties

Property	Value
Chemical Name	1,6-Hexanediamine, N,N-dibutyl-
Common Synonyms	DBHMD; N,N'-Dibutylhexamethylenediamine; N,N'-di-n-Butyl-1,6-hexanediamine
CAS Registry Number	4835-11-4[3]
Molecular Formula	C14H32N2[4]
Molecular Weight	228.42 g/mol [3]
Physical State	Colorless Liquid[5]

| Reactivity Profile | Strongly alkaline; highly exothermic neutralization with acids[6] |

Mechanistic Toxicology and Pathogenesis

The toxicity of DBHMD is fundamentally driven by its strong alkaline nature. Unlike acids, which cause coagulative necrosis that forms a protective eschar, alkalis like DBHMD cause liquefactive necrosis . Upon contact with the aqueous environment of the respiratory mucosa or epidermis, DBHMD rapidly saponifies lipid bilayers and denatures structural proteins, allowing the chemical to penetrate deeply into underlying tissues[6].

Inhalation of DBHMD aerosols or vapors triggers a severe pathophysiological cascade. In vivo studies demonstrate a steep dose-response curve, with a 4-hour LC50 in rats established at a remarkably low 0.22 mg/L[1]. The primary cause of mortality is not central nervous system depression, but rather cardiac failure secondary to massive pulmonary edema and congestion[1]. The destruction of the alveolar-capillary barrier leads to fluid extravasation, systemic hypoxia, and subsequent diffuse cardiac myocytolysis[1].

Caption: Pathophysiological cascade of DBHMD-induced inhalation toxicity and cardiac failure.

Table 2: Toxicological Endpoints & Hazard Classifications

Endpoint	Value / Classification	Pathological Observation
Acute Inhalation (Rat, 4-hr LC50)	0.22 mg/L[1]	Pulmonary edema, cardiac myocytolysis, thymic atrophy[1]
Acute Inhalation (Rat, 5-min LC50)	51 mg/L[1]	Acute mucous membrane irritation, steep mortality curve[1]
Skin Corrosion / Irritation	Skin Corr. 1B (Corrosive)[4]	Deep tissue penetration, liquefactive necrosis[6]

| Eye Damage | Severe Irritant / Corrosive[2] | Corneal opacification, potential blindness |

Experimental Methodologies for Toxicity Profiling

To accurately assess the hazard profile of a highly corrosive and volatile compound like DBHMD, standard toxicological assays must be heavily modified. Below are the field-proven, self-validating protocols designed to isolate specific toxicological endpoints without confounding variables.

Protocol 1: Acute Inhalation Toxicity Assessment (Dynamic Nose-Only Exposure)

Rationale for Design: Whole-body exposure to DBHMD is scientifically invalid. The compound's corrosivity would cause severe dermal necrosis, and subsequent grooming behavior would lead to oral ingestion, confounding the inhalation mortality data. A dynamic nose-only exposure system isolates the respiratory tract.

• Step 1: Aerosol Generation & Conditioning. Generate the DBHMD aerosol using a collision nebulizer. Dilute the output with dry, HEPA-filtered air to achieve precise target concentrations (ranging from 0.01 to 0.5 mg/L).

• Step 2: Atmosphere Validation (Self-Validating Step). Continuously monitor the aerosol concentration in the breathing zone using a real-time aerosol photometer. To validate the photometer's optical readings, draw chamber air through a pre-weighed glass fiber filter at a known flow rate (e.g., 1 L/min) for gravimetric analysis. This ensures the nominal concentration matches the actual inhaled dose.

• Step 3: Animal Exposure. Acclimate adult Sprague-Dawley rats to polycarbonate restraint tubes for 3 consecutive days prior to the study to minimize stress-induced hyperventilation. Expose the animals to the DBHMD aerosol for exactly 4 hours.

• Step 4: Clinical Observation & Necropsy. Monitor animals immediately post-exposure for signs of respiratory distress (stridor, dyspnea)[2]. Conduct daily observations for 14 days. Perform a gross necropsy on all decedents and survivors, focusing histopathological analysis on the lungs, heart, and thymus[1].

Caption: Step-by-step experimental workflow for acute inhalation toxicity assessment.

Protocol 2: In Vitro Dermal Corrosivity Assessment (Reconstructed Human Epidermis - OECD TG 431)

Rationale for Design: Given DBHMD's known strong alkalinity, in vivo dermal testing (e.g., the Draize test) is ethically prohibited. The Reconstructed Human Epidermis (RhE) model provides a morphologically relevant, self-validating alternative to classify corrosivity sub-categories.

• Step 1: Tissue Preparation. Equilibrate RhE tissues (e.g., EpiDerm™) in assay medium overnight at 37°C, 5% CO2.

• Step 2: Test Substance Application. Apply 50 µL of undiluted DBHMD directly to the apical surface of the tissue. Include a positive control (8N KOH) to prove assay sensitivity to alkalis, and a negative control (sterile DPBS) to establish baseline viability.

• Step 3: Exposure & Rinsing. Incubate separate tissue cohorts for exactly 3 minutes and 1 hour. This dual-timepoint approach distinguishes between Category 1A (rapid necrosis) and 1B/1C corrosives. Post-incubation, thoroughly rinse tissues with DPBS to halt the chemical reaction.

• Step 4: Viability Measurement (MTT Assay). Transfer tissues to an MTT solution (1 mg/mL) and incubate for 3 hours. Viable cells reduce MTT to a purple formazan salt. Extract the formazan using isopropanol and measure optical density (OD) at 570 nm. DBHMD typically yields viability ≥ 50% at 3 minutes but < 15% at 1 hour, confirming its GHS classification as Skin Corr. 1B[4].

Material Safety Data Sheet (MSDS) Core Directives

Handling DBHMD requires stringent safety protocols due to its dual threat as a corrosive liquid and a highly toxic inhalation hazard[4][5].

Handling and Storage Incompatibilities: DBHMD neutralizes acids in highly exothermic reactions, forming salts and water[6]. It is strictly incompatible with isocyanates, halogenated organics, peroxides, epoxides, and acid halides[6]. Furthermore, flammable hydrogen gas may be generated if DBHMD is combined with strong reducing agents such as hydrides[6].

Clinical Presentation of Exposure: Acute exposure results in immediate irritation and burning of mucous membranes[2]. Systemic symptoms include light-headedness, slurred speech, pupillary dilation, dysphagia (difficulty swallowing), and spontaneous vomiting[2]. Severe cases progress to stridor (high-pitched, noisy respiration), dyspnea, and life-threatening pulmonary edema[2].

Emergency First Aid Protocols:

• Inhalation: Immediately remove the victim to fresh air. Evaluate vital signs. If breathing is labored, administer oxygen. Critical Note: Pulmonary edema may be delayed; clinical observation for 48 hours post-exposure is mandatory[2].

• Dermal/Eye Contact: Flush affected areas with lukewarm water for a minimum of 30 minutes[2]. Remove and isolate contaminated clothing immediately[2].

• Ingestion: Do NOT induce vomiting. DBHMD causes delayed stricture (scar) formation and can perforate the esophagus[6]. Aspiration of the vomitus will cause fatal aspiration pneumonitis[2].

• Spill Response: Isolate the spill area for at least 50 meters (150 feet) in all directions[6]. Emergency personnel must wear self-contained breathing apparatus (SCBA) and full protective clothing[2].

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Protocols & Analytical Methods

Application Note: Step-by-Step Polyurethane Chain Extension Using N,N-dibutyl-1,6-hexanediamine

Introduction: The Rationale for Diamine Chain Extenders in Polyurethane Synthesis

Polyurethanes (PUs) are a highly versatile class of block copolymers synthesized from the reaction of polyols and diisocyanates.[1][2] For high-performance elastomers, a two-step prepolymer method is frequently employed.[3][4][5] This process involves first reacting a long-chain polyol (the soft segment) with a stoichiometric excess of diisocyanate to form an isocyanate-terminated prepolymer. In the second step, a low-molecular-weight diol or diamine, known as a chain extender, is introduced to react with the terminal isocyanate groups, forming the hard segments and building the final high-molecular-weight polymer.[4]

The choice of chain extender is critical as it profoundly influences the morphology of the hard segment domains and, consequently, the final material properties. While diols react to form additional urethane linkages, diamine chain extenders react with isocyanates to form urea linkages, creating a polyurethane-urea (PUU).[1][2] These urea groups are capable of forming strong, bidentate hydrogen bonds, which leads to a more distinct and well-ordered microphase separation between the hard and soft segments.[6] This enhanced phase separation typically results in superior mechanical properties, such as higher tensile strength, hardness, and improved thermal stability, compared to their all-urethane counterparts.[7][8]

This application note provides a detailed protocol for the synthesis of a polyurethane-urea using N,N-dibutyl-1,6-hexanediamine as the chain extender. This specific secondary diamine introduces unique structural features:

• The secondary amine groups remain highly reactive towards isocyanates.

• The N-butyl substituents introduce steric bulk, which can modulate hard segment packing and hydrogen bonding, potentially improving solubility and flexibility.

• The six-carbon aliphatic backbone (hexamethylene) provides a degree of flexibility within the hard segment itself.

This guide is intended for researchers and professionals in polymer chemistry and materials science, providing both the procedural steps and the underlying scientific principles for successful synthesis and characterization.

Materials and Equipment

Reagents

Reagent	Recommended Grade	Supplier Example	Purpose
Poly(tetramethylene ether) glycol (PTMEG), Mn = 2000 g/mol	Polymer Grade	Sigma-Aldrich	Soft Segment Polyol
4,4'-Methylene diphenyl diisocyanate (MDI)	98%	Sigma-Aldrich	Isocyanate
N,N-dibutyl-1,6-hexanediamine	97% or higher	TCI, Sigma-Aldrich	Chain Extender
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Sigma-Aldrich	Reaction Solvent
Dibutyltin dilaurate (DBTDL)	95%	Sigma-Aldrich	Catalyst (Optional)
Methanol	Anhydrous	Fisher Scientific	Quenching Agent
Di-n-butylamine	Reagent Grade	Sigma-Aldrich	For NCO Titration
Hydrochloric Acid (HCl)	0.1 N Standardized	VWR	For NCO Titration
Bromophenol Blue	ACS Reagent	Sigma-Aldrich	Indicator

Safety Note: Diisocyanates like MDI are potent respiratory sensitizers and require handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE). N,N-dibutyl-1,6-hexanediamine and other amines can be corrosive and toxic; consult the Safety Data Sheet (SDS) before use.[9][10][11][12][13] Always wear gloves, safety glasses, and a lab coat.

Equipment

• Four-neck round-bottom flask

• Mechanical overhead stirrer with a paddle or crescent-shaped blade

• Heating mantle with temperature controller and thermocouple

• Condenser

• Dropping funnel

• Nitrogen or Argon gas inlet and bubbler (for maintaining an inert atmosphere)

• Glass casting dishes or PTFE-coated molds

• Vacuum oven

• Standard laboratory glassware (beakers, graduated cylinders, syringes)

• Analytical balance

Experimental Protocol: A Two-Step Synthesis Approach

This protocol follows the prepolymer method, which allows for precise control over the polymer architecture.[3]

Step 1: Isocyanate-Terminated Prepolymer Synthesis

• Preparation: Dry the PTMEG polyol under vacuum at 80-90°C for at least 4 hours to remove residual moisture. Set up the four-neck flask with the mechanical stirrer, condenser, nitrogen inlet, and a stopper. Flame-dry the glassware under vacuum and backfill with nitrogen to ensure an inert atmosphere.

• Charging the Reactor: Charge the dried PTMEG (e.g., 50 g, 0.025 mol) and anhydrous DMF (e.g., 100 mL) into the reaction flask. Begin stirring to dissolve the polyol.

• Reaction Initiation: Heat the mixture to 70°C. Once the temperature is stable, add the MDI (e.g., 12.5 g, 0.050 mol) to the flask. This corresponds to an NCO/OH molar ratio of 2.0.[1] If desired, a catalyst like DBTDL (1-2 drops) can be added to expedite the reaction.

• Prepolymer Formation: Maintain the reaction at 70°C with continuous stirring under a nitrogen blanket for 2-3 hours.[14] The reaction progress can be monitored by determining the free isocyanate (%NCO) content via di-n-butylamine back-titration. The reaction is complete when the experimental %NCO value matches the theoretical value.

Step 2: Chain Extension with N,N-dibutyl-1,6-hexanediamine

• Solution Preparation: In a separate dry flask, prepare a solution of the chain extender. Calculate the required amount of N,N-dibutyl-1,6-hexanediamine to react with the excess isocyanate in the prepolymer. The molar amount of diamine should be stoichiometrically equivalent to the molar amount of excess NCO (Initial moles of NCO - Initial moles of OH). For this example, that is (0.050 mol NCO - 0.025 mol OH) = 0.025 mol excess NCO. Therefore, use 0.025 mol of the diamine (5.71 g). Dissolve this in approximately 50 mL of anhydrous DMF.

• Cooling: Reduce the temperature of the prepolymer solution in the reactor to 50-60°C.

• Addition of Chain Extender: Transfer the N,N-dibutyl-1,6-hexanediamine solution to the dropping funnel. Add the solution dropwise to the vigorously stirring prepolymer over 20-30 minutes. Note: The reaction between amines and isocyanates is extremely rapid and exothermic. Slow addition is crucial to prevent gelation and ensure a homogeneous polymer. A significant increase in viscosity will be observed.

• Completion: After the addition is complete, allow the reaction to continue for an additional 1-2 hours at 60°C to ensure full conversion.[14]

Step 3: Polymer Isolation and Curing

• Casting: Pour the viscous polymer solution into a pre-leveled glass or PTFE mold.

• Solvent Evaporation: Place the mold in a vacuum oven at 60-70°C. Apply a gentle vacuum initially to avoid bubbling, then increase the vacuum to fully remove the DMF solvent over 12-24 hours.

• Curing: Once the film is solid, increase the oven temperature to 80-100°C and continue to cure under vacuum for an additional 24 hours to complete the polymerization and anneal the polymer.

• Post-Cure: After cooling to room temperature, the resulting polyurethane-urea film can be carefully removed from the mold. A post-cure period of several days at ambient conditions is recommended to allow for the full development of mechanical properties.

Visualization of Workflow and Chemistry

Experimental Workflow

Caption: Two-step synthesis workflow for polyurethane-urea.

Chemical Reaction Mechanism

Caption: General reaction scheme for PUU synthesis.

Characterization and Expected Results

Proper characterization is essential to confirm the successful synthesis and understand the material properties.

Spectroscopic Analysis

• Fourier-Transform Infrared (FTIR) Spectroscopy: This is the primary tool for confirming the reaction.

  • Successful Reaction: The most critical indicator is the complete disappearance of the strong, sharp isocyanate (-NCO) peak around 2270 cm⁻¹.[15][16]

  • Urethane Linkage: Appearance of a C=O stretching peak around 1730-1700 cm⁻¹ and an N-H stretching peak around 3320 cm⁻¹.[17][18]

  • Urea Linkage: Appearance of a strong C=O stretching peak around 1640-1670 cm⁻¹.[16][19] The presence of both urethane and urea carbonyl peaks confirms the polyurethane-urea structure.[20]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to provide detailed structural confirmation of the final polymer.[21][22] The spectra can confirm the incorporation of the polyol, diisocyanate, and the N,N-dibutyl-1,6-hexanediamine chain extender by identifying their characteristic proton and carbon signals.[23][24][25]

Molecular Weight Analysis

• Gel Permeation Chromatography (GPC): GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).[26][27][28] Successful chain extension will result in a significant increase in molecular weight compared to the prepolymer.[19][29] A monomodal distribution with a PDI typically between 2 and 4 is expected for this type of step-growth polymerization.

Thermal and Mechanical Properties

The properties of the final PUU will be a direct consequence of the hard-segment structure formed by the MDI and N,N-dibutyl-1,6-hexanediamine.

Property	Test Method	Expected Outcome with N,N-dibutyl-1,6-hexanediamine	Causality
Thermal Stability	Thermogravimetric Analysis (TGA)	High onset of degradation, typically >300°C.[30][31][32]	The formation of thermally stable urea linkages enhances the overall stability of the polymer compared to urethane-only systems.
Phase Behavior	Differential Scanning Calorimetry (DSC)	A distinct glass transition (Tg) for the soft segment (PTMEG) at a low temperature (e.g., -40 to -70°C). A less-defined, broad Tg for the hard segment at a higher temperature.[31][33]	The bulky N-butyl groups may disrupt the crystalline packing of the hard segments, leading to a more amorphous hard domain compared to PUUs made with primary diamines.
Mechanical Strength	Tensile Testing (UTM)	Good to excellent tensile strength and modulus.[6][7][8]	Strong intermolecular hydrogen bonding from the urea groups creates robust physical crosslinks, leading to high strength. The degree of phase separation will be the dominant factor.
Flexibility/Elongation	Tensile Testing (UTM)	Potentially higher elongation and lower modulus compared to a PUU with a non-substituted diamine (e.g., 1,6-hexanediamine).	The flexible hexamethylene spacer and the disordering effect of the N-butyl groups can increase the flexibility of the material.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Gelation during chain extension	Chain extender added too quickly; poor mixing; reaction temperature too high.	Ensure slow, dropwise addition of the diamine solution into a vigorously stirred prepolymer. Maintain the recommended temperature range (50-60°C).
Final polymer is brittle	NCO/OH ratio too high; excessive hard segment content.	Re-calculate stoichiometry. Consider reducing the NCO/OH ratio in the prepolymer step (e.g., to 1.8) or using a blend of chain extenders.
Final polymer is tacky or weak	Incomplete reaction; incorrect stoichiometry (excess OH or NH₂); moisture contamination.	Ensure all reagents and solvents are anhydrous. Verify NCO content of the prepolymer before chain extension. Extend reaction times.
Incomplete NCO peak disappearance (FTIR)	Insufficient chain extender; incomplete reaction.	Verify stoichiometry and ensure the diamine was added completely. Extend the final reaction time or slightly increase the temperature.

Conclusion

The use of N,N-dibutyl-1,6-hexanediamine as a chain extender offers a strategic approach to modifying polyurethane properties. By forming strong urea linkages, it provides the characteristic enhancement in mechanical and thermal properties associated with polyurethane-ureas. Simultaneously, the N-butyl substituents introduce a mechanism for tuning hard segment morphology, potentially leading to materials with a unique balance of strength, flexibility, and processability. This protocol provides a robust framework for the synthesis and analysis of these advanced materials, enabling researchers to explore their potential in a wide range of applications.

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• Czupryński, B., & Paciorek-Sadowska, J. (2011). Thermal Analysis of Polyurethane Dispersions Based on Different Polyols. SciSpace. Available at: [Link]

• Carolina Biological Supply Company. (2018). Safety Data Sheet - 1,6-Hexanediamine. Available at: [Link]

• Meckel, W. (1987). Process for the preparation of polyisocyanate prepolymers and polyurethanes having high temperature performance and low hysteres. Google Patents.

• Prociak, A., et al. (2017). Temperature stability and thermal properties of polyurethane-polyisocyanurate foams obtained using products of citric acid conde. ResearchGate. Available at: [Link]

• Coogan, R.G., et al. (2011). Accelerated cure of isocyanate terminated prepolymers. Google Patents.

• ResearchGate. (n.d.). FTIR spectrum of PU at various NCO/OH ratios. Available at: [Link]

• Open-i. (n.d.). FTIR spectrum of polyurethane samples. Available at: [Link]

• ResearchGate. (n.d.). Reaction of a chain extender (diol or diamine) with an isocyanate. Available at: [Link]

Sources

• 1. Urethane Chain Extenders - Aromatic Chemicals - Mitsubishi Gas Chemical [aromatics.mgc.co.jp]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. aidic.it [aidic.it]
• 5. Making sure you're not a bot! [mostwiedzy.pl]
• 6. idosi.org [idosi.org]
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• 8. researchgate.net [researchgate.net]
• 9. cdn.chemservice.com [cdn.chemservice.com]
• 10. download.basf.com [download.basf.com]
• 11. spectrumchemical.com [spectrumchemical.com]
• 12. fishersci.com [fishersci.com]
• 13. archpdfs.lps.org [archpdfs.lps.org]
• 14. CN109824853A - Polyurethane prepolymer synthetic method, prepolymer and casting type polyurethane elastomer - Google Patents [patents.google.com]
• 15. pubs.aip.org [pubs.aip.org]
• 16. FTIR Monitoring of Polyurethane Foams Derived from Acid-Liquefied and Base-Liquefied Polyols | MDPI [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 19. Effect of chain extenders with different functionalities on the properties of single-component waterborne polyurethane ink binders - PMC [pmc.ncbi.nlm.nih.gov]
• 20. tandfonline.com [tandfonline.com]
• 21. [Study on the structures of poly (urea) urethane by FTIR and 1H NMR methods] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. tandfonline.com [tandfonline.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. downloads.regulations.gov [downloads.regulations.gov]
• 27. downloads.regulations.gov [downloads.regulations.gov]
• 28. agilent.com [agilent.com]
• 29. apps.dtic.mil [apps.dtic.mil]
• 30. researchgate.net [researchgate.net]
• 31. files01.core.ac.uk [files01.core.ac.uk]
• 32. scispace.com [scispace.com]
• 33. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Handling, Storage, and Troubleshooting for N,N'-Dibutyl-1,6-hexanediamine

Welcome to the Technical Support Center for 1,6-Hexanediamine, N,N-dibutyl- (CAS: 4835-11-4). As a secondary aliphatic amine, this compound is highly reactive and susceptible to environmental degradation. This guide provides drug development professionals and synthetic chemists with field-proven, mechanistically grounded protocols to prevent oxidation and ensure reagent integrity.

Mechanistic Analysis of Degradation

To effectively store N,N'-dibutyl-1,6-hexanediamine, one must understand the causality behind its instability. Secondary amines degrade primarily through two environmental vectors:

• Oxidative Degradation (N-Oxidation): The lone pair of electrons on the secondary nitrogen is highly susceptible to atmospheric oxygen. Upon exposure, the amine undergoes N-oxidation to form a hydroxylamine intermediate. This intermediate is unstable and rapidly oxidizes further into nitrones or imines[1]. Because these resulting compounds contain conjugated double bonds, they absorb visible light, causing the reagent to develop a characteristic yellow or brown discoloration[2].

• Carbamate Salt Formation: Aliphatic amines act as strong nucleophiles. When exposed to ambient air, they react exothermically with carbon dioxide (CO2) to form carbamic acid intermediates, which immediately deprotonate to form insoluble carbamate salts. This manifests as a white, crusty precipitate inside the storage vessel.

Caption: Logical relationship of secondary amine degradation pathways via O2 and CO2 exposure.

Diagnostic FAQ & Troubleshooting

Q1: My batch of N,N'-dibutyl-1,6-hexanediamine has turned yellow. Can I still use it? A1: The yellowing indicates oxidative degradation and the presence of imines/nitrones[2]. For sensitive drug development assays or precise polymer synthesis, this batch should not be used as-is, as the oxidized byproducts will alter reaction stoichiometry and introduce impurities. You must purify the batch via vacuum distillation (See SOP-02) before use.

Q2: I noticed a white crust around the cap of the reagent bottle. What is this, and how do I prevent it? A2: This is a carbamate salt formed by the reaction of the amine with atmospheric CO2. To prevent this, the headspace of the storage container must be padded with an inert gas (Nitrogen or Argon) prior to sealing[3]. Argon is highly recommended for benchtop use because it is denser than air and settles over the liquid, providing a superior protective blanket.

Q3: Why is it critical to use PTFE-lined septa instead of standard rubber? A3: Aliphatic amines are corrosive. They will chemically degrade standard silicone or natural rubber septa over time, leading to a loss of the hermetic seal and subsequent oxygen ingress. PTFE (Teflon) is chemically inert and provides a robust barrier, ensuring the self-validating integrity of the sealed environment.

Q4: Should I store the amine in the freezer (-20°C) to completely stop oxidation? A4: While lower temperatures slow down oxidation kinetics, freezing can cause the amine to crystallize and contract. This volume change can compromise the seal of the container, drawing in ambient air upon thawing. Refrigeration (2–8°C) is generally optimal when combined with inert gas padding[3].

Standard Operating Procedures (SOPs)

SOP-01: Inert Aliquoting and Storage Workflow

To prevent repeated exposure to air, bulk amine should be aliquoted into single-use vials immediately upon receipt.

Causality & Validation: This protocol minimizes the surface-area-to-volume ratio exposed to oxygen. The system is self-validating: if the aliquots remain perfectly clear and colorless over months of storage, the hermetic inert seal is successfully maintained.

• Preparation: Dry amber glass vials and PTFE-lined caps in an oven at 120°C for at least 4 hours to remove surface moisture. Transfer them to a desiccator to cool.

• Inert Transfer: Move the bulk bottle of N,N'-dibutyl-1,6-hexanediamine and the dried vials into a glovebox purged with high-purity Argon or Nitrogen.

• Aliquoting: Dispense the required volumes into the amber vials. Causality: Amber glass protects the amine from photo-catalyzed radical oxidation.

• Sealing: Cap the vials tightly within the glovebox to ensure the headspace is 100% inert gas.

• Storage: Remove the sealed vials from the glovebox and store them in a dedicated 2–8°C refrigerator.

Caption: Step-by-step workflow for the inert aliquoting and storage of sensitive aliphatic amines.

SOP-02: Recovery of Oxidized Amine via Vacuum Distillation

Use this protocol to recover N,N'-dibutyl-1,6-hexanediamine that has degraded (turned yellow/brown).

Causality & Validation: Vacuum distillation separates the volatile pure amine from the higher-boiling oxidized byproducts and non-volatile carbamate salts. The process is validated by the collection of a strictly colorless, clear distillate. Any residual yellow tint indicates a vacuum leak allowing concurrent oxidation during heating.

• Apparatus Assembly: Assemble a short-path vacuum distillation setup. Causality: A short path minimizes the thermal residence time of the amine, preventing heat-induced degradation.

• Drying: Add a small amount of calcium hydride (CaH2) to the boiling flask containing the degraded amine. Causality: CaH2 irreversibly reacts with trace moisture, preventing the co-distillation of water.

• Degassing: Perform three freeze-pump-thaw cycles on the amine mixture. Causality: This removes dissolved oxygen from the liquid phase, preventing rapid oxidation at elevated distillation temperatures.

• Distillation: Apply high vacuum (< 1 Torr) and slowly heat the flask. Collect the fraction boiling at the specific reduced-pressure boiling point of the amine.

• Inert Collection: Collect the purified distillate in a receiver flask pre-purged with Argon, then immediately proceed to SOP-01 for aliquoting.

Quantitative Stability Matrices

The following table summarizes the expected shelf life of N,N'-dibutyl-1,6-hexanediamine based on varying storage parameters.

Storage Condition	Headspace Atmosphere	Temperature	Expected Shelf Life	Primary Degradation Risk
Factory Sealed (Amber)	Argon / Nitrogen	2–8°C	> 24 months	Negligible
Opened, Purged & Sealed	Nitrogen / Argon	2–8°C	12–18 months	Trace moisture ingress over time
Opened, Purged & Sealed	Nitrogen / Argon	20–25°C	6 months	Slow oxidation due to trace O2 ingress
Opened, Unpurged	Ambient Air	20–25°C	< 1 month	Rapid oxidation (yellowing) & carbamate formation

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Amine oxide - Wikipedia [en.wikipedia.org]
• 3. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]

Troubleshooting low yield in the synthesis of N,N-dibutyl-1,6-hexanediamine

The user wants a technical support guide for troubleshooting low yield in the synthesis of N,N-dibutyl-1,6-hexanediamine.

Plan:

• Introduction: Briefly introduce the synthesis of N,N-dibutyl-1,6-hexanediamine, likely via reductive amination of 1,6-hexanediamine with butyraldehyde. State the purpose of the guide: to help researchers troubleshoot and optimize the reaction for higher yields.

• Core Reaction Pathway Diagram: Create a Graphviz diagram showing the desired reaction: 1,6-hexanediamine + 2x Butyraldehyde -> Di-imine intermediate -> (Reduction) -> N,N-dibutyl-1,6-hexanediamine.

• Troubleshooting FAQ Section (Question & Answer format): This will be the main body of the guide. I will structure it around common problems leading to low yield.

  • Q1: My overall yield is very low. Where should I start?

    • A1: This is a general starting point. The answer should cover:

      • Starting Material Purity: Importance of pure 1,6-hexanediamine and butyraldehyde. Mention potential impurities (e.g., water in diamine, butyric acid in aldehyde).

      • Stoichiometry: Correct molar ratios are crucial. Discuss the impact of using an excess of either reactant.

      • Reaction Monitoring: Emphasize the use of TLC or GC/MS to track the reaction progress. An incomplete reaction is a primary cause of low yield.

  • Q2: I'm observing a significant amount of mono-butylated product (N-butyl-1,6-hexanediamine). How can I favor the di-substituted product?

    • A2: This addresses a specific side product.

      • Stoichiometry of Butyraldehyde: Explain that using a sufficient excess of butyraldehyde (and reducing agent) is necessary to drive the reaction to completion. Provide a recommended molar ratio.

      • Reaction Time: A longer reaction time might be needed for the second alkylation to occur.

      • Temperature: Discuss how temperature can affect the reaction rate.

  • Q3: My reaction seems to stall, and I see unreacted starting materials. What's wrong with my reaction conditions?

    • A3: This focuses on reaction parameters.

      • Imine Formation Issues:

        • pH: Explain the importance of a slightly acidic pH (5-6) for imine formation. Too acidic protonates the amine, too basic doesn't activate the carbonyl. Mention using acetic acid as a catalyst.

        • Water Removal: Imine formation is a condensation reaction that produces water. This equilibrium can stall the reaction. Discuss methods like using a Dean-Stark trap or molecular sieves.

      • Reducing Agent Issues:

        • Choice of Reducing Agent: Compare common reducing agents for this transformation (NaBH(OAc)3, NaBH3CN, NaBH4). Explain why milder agents like sodium triacetoxyborohydride are often preferred for one-pot reactions as they don't readily reduce the aldehyde. If using NaBH4, a two-step procedure (form imine first, then add NaBH4) is better.

        • Reducing Agent Stability/Activity: Mention that the reducing agent should be fresh and stored correctly.

  • Q4: I'm getting a lot of side products, like butanol or other unidentified spots on my TLC. How can I improve selectivity?

    • A4: This tackles other common side reactions.

      • Butanol Formation: This comes from the reduction of butyraldehyde. Explain that this happens if the reducing agent is too strong or added too early (before imine formation). Reiterate the choice of a milder reducing agent.

      • Over-alkylation/Polymerization: While less common with a secondary amine target from a primary amine, it's worth mentioning that complex mixtures can arise. Controlling temperature and stoichiometry helps.

      • Side Reactions Diagram: Create a Graphviz diagram showing the main reaction vs. side reactions (aldehyde reduction, mono-alkylation).

  • Q5: I seem to lose a lot of my product during workup and purification. What are the best practices?

    • A5: Focus on post-reaction steps.

      • Workup: Diamines are basic. Explain how to properly adjust the pH during aqueous extraction to ensure the product is in the organic layer (as the free base) and not lost to the aqueous layer (as a protonated salt). A basic wash (e.g., with NaHCO3 or NaOH solution) is crucial.

      • Purification:

        • Distillation: Mention that vacuum distillation is the primary method for purifying N,N-dibutyl-1,6-hexanediamine. Provide its boiling point under reduced pressure.

        • Column Chromatography: Discuss the challenges of running amines on silica gel (streaking) and how to mitigate it (e.g., by adding a small amount of triethylamine or ammonia to the eluent).

• Experimental Protocols Section:

  • General Protocol for Reductive Amination: Provide a detailed, step-by-step procedure for the synthesis. Include reagent quantities (in molar equivalents and grams/mL for a sample scale), solvent, temperature, reaction time, and workup. This will serve as a validated starting point.

  • TLC Monitoring Protocol: Briefly explain how to set up a TLC to monitor the reaction (e.g., suggested mobile phase).

• Data Presentation Table:

  • Create a table summarizing the troubleshooting guide. Columns: Symptom, Potential Cause, Recommended Action, Key Parameters to Check.

• References Section:

  • Compile all the sources I've used into a numbered list with title, source, and a clickable URL. I will ensure all in-text citations point to this list.

• Review and Refine: Read through the entire guide to ensure it is clear, logical, scientifically accurate, and meets all the formatting requirements of the prompt (Graphviz diagrams with captions, tables, citations, etc.). Ensure the tone is appropriate for a Senior Application Scientist.## Technical Support Center: Troubleshooting Low Yield in the Synthesis of N,N'-Dibutyl-1,6-Hexanediamine

Welcome to the technical support center for the synthesis of N,N'-dibutyl-1,6-hexanediamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis, particularly focusing on the prevalent issue of low product yield. The synthesis, most commonly achieved via a one-pot reductive amination of 1,6-hexanediamine with butyraldehyde, is a robust reaction that can nevertheless be sensitive to several key parameters. This document provides a structured, question-and-answer-based approach to help you identify the root cause of yield issues and implement effective solutions.

The Core Reaction: Reductive Amination Pathway

The synthesis of N,N'-dibutyl-1,6-hexanediamine involves the reaction of one equivalent of 1,6-hexanediamine with two equivalents of butyraldehyde to form a di-imine intermediate. This intermediate is then reduced in situ to the final diamine product. Understanding this pathway is the first step in effective troubleshooting.

Caption: Desired reaction pathway for N,N'-dibutyl-1,6-hexanediamine synthesis.

Frequently Asked Questions & Troubleshooting Guide

Q1: My reaction yield is extremely low, or I've recovered mostly unreacted starting material. Where do I begin troubleshooting?

A1: This is a common starting point and usually points to a fundamental issue with the reaction setup or conditions. The problem can often be traced back to incomplete formation of the crucial imine intermediate or ineffective reduction.[1]

Initial Troubleshooting Steps:

• Verify Starting Material Quality:

  • 1,6-Hexanediamine: This diamine is hygroscopic and can absorb atmospheric CO₂ to form a carbonate salt. Ensure it is pure and dry. Using old or improperly stored diamine can significantly inhibit the reaction.[2]

  • Butyraldehyde: Check for the presence of butyric acid, which can form from oxidation. The presence of excess acid can over-protonate the amine starting material, rendering it non-nucleophilic.[1]

  • Solvent and Reagents: Ensure your solvent is anhydrous and the reducing agent is fresh and has been stored under appropriate conditions (e.g., in a desiccator).[1]

• Monitor the Reaction: Before assuming the reaction has failed, it's critical to monitor its progress. Use Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to check for the consumption of starting materials and the appearance of new spots corresponding to the imine intermediate and the final product. An incomplete reaction is a very common reason for low yields.[1]

• Check Stoichiometry: Ensure you are using at least two molar equivalents of butyraldehyde and the reducing agent for every one equivalent of 1,6-hexanediamine to ensure complete di-alkylation.

Q2: My reaction produces a mixture of products, including a significant amount of the mono-butylated diamine. How can I improve selectivity for the di-substituted product?

A2: The formation of N-butyl-1,6-hexanediamine is a classic sign of incomplete reaction, where only one of the amine groups has been alkylated. This is typically an issue of stoichiometry or reaction kinetics.

Strategies to Promote Di-alkylation:

• Adjust Stoichiometry: While a 2:1 molar ratio of aldehyde to diamine is theoretically required, using a slight excess of butyraldehyde (e.g., 2.2 to 2.5 equivalents) can help drive the reaction to completion and ensure the second alkylation occurs.

• Increase Reaction Time: The second alkylation step may be slower than the first. Monitor the reaction via TLC/GC-MS and allow it to proceed until the mono-alkylated intermediate is fully consumed.

• Temperature Optimization: Gently heating the reaction (e.g., to 40-50 °C) can sometimes increase the rate of the second alkylation, but be cautious as higher temperatures can also promote side reactions.[1]

Q3: The reaction stalls after some time. What factors could be inhibiting the imine formation or the reduction step?

A3: A stalled reaction points to suboptimal conditions that prevent the equilibrium from shifting toward the product. For reductive aminations, this often involves issues with pH or the removal of water.[1]

Optimizing Reaction Conditions:

• Control the pH: Imine formation is acid-catalyzed, but a pH that is too low will protonate the amine, shutting down the reaction. The optimal pH is typically between 5 and 6.[1] Adding a catalytic amount of acetic acid is common practice to achieve this.[3][4]

• Water Removal: The formation of an imine is a condensation reaction that releases water.[1] This equilibrium can be shifted towards the product by removing water as it forms. This can be achieved by:

  • Adding a drying agent like anhydrous magnesium sulfate or molecular sieves to the reaction mixture.[1][5]

  • Using a Dean-Stark apparatus if the solvent forms a suitable azeotrope with water.[1][5]

• Choice of Reducing Agent: The reducing agent's reactivity is critical.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the preferred reagent for one-pot reductive aminations. It is mild enough that it will not readily reduce the starting aldehyde but is reactive enough to reduce the iminium ion as it forms.[3][4] 1,2-dichloroethane (DCE) is a common solvent for this reagent.[3][4]

  • Sodium Cyanoborohydride (NaBH₃CN): Another mild reducing agent that is effective at a pH range of 6-7.

  • Sodium Borohydride (NaBH₄): This is a stronger reducing agent and can reduce the butyraldehyde to butanol if present before the imine has fully formed.[6] If using NaBH₄, it is best to perform the reaction in two steps: first, form the imine completely (confirm by TLC/GC-MS), and then add the NaBH₄.[1][3]

Q4: My main impurity is butanol. How do I prevent the reduction of my starting aldehyde?

A4: The formation of butanol is a clear indication that your reducing agent is reacting with butyraldehyde. This is a common side reaction that directly competes with your desired synthesis pathway.

Caption: Competing pathways: desired imine formation vs. side reaction.

Solutions to Minimize Aldehyde Reduction:

• Use a Milder Reducing Agent: As discussed in Q3, switch from a reactive hydride source like NaBH₄ to a more chemoselective one like NaBH(OAc)₃ or NaBH₃CN.[1][6] These reagents are specifically designed to favor the reduction of the protonated imine over the neutral carbonyl.

• Adopt a Two-Step Procedure: If you must use NaBH₄, ensure the imine is fully formed before introducing the reducing agent.[1][3] This separates the imine formation step from the reduction step, preventing the aldehyde and reducing agent from competing.

• Control Temperature: Add the reducing agent at a lower temperature (e.g., 0 °C) to moderate its reactivity and improve selectivity.

Q5: My crude yield looks good, but I'm losing a significant amount of product during the aqueous workup and purification. What are the best practices?

A5: Product loss during isolation is a frustrating but solvable problem. Since N,N'-dibutyl-1,6-hexanediamine is a basic compound, its solubility is highly dependent on pH.

Workup and Purification Best Practices:

• Aqueous Workup:

  • After the reaction is complete, it is often quenched with water or a mild acid. At this stage, your diamine product will likely be in its protonated, water-soluble ammonium salt form.

  • Crucial Step: To extract your product into an organic solvent (like dichloromethane or ethyl acetate), you must basify the aqueous layer to a pH > 10 using a strong base like 1-2M NaOH. This deprotonates the ammonium salt, making the free amine less water-soluble and readily extractable into the organic phase.[1] Failure to do this will result in most of your product remaining in the aqueous layer.

• Purification by Distillation:

  • The most effective method for purifying N,N'-dibutyl-1,6-hexanediamine is fractional distillation under reduced pressure.[7] This separates the high-boiling diamine from lower-boiling impurities like butanol and the solvent.

  • The reported boiling point is approximately 131-133 °C at 3 mmHg [8] or 137-140 °C at 3-4 Torr .[9] Ensure your vacuum system is capable of reaching these pressures for efficient distillation.

Summary of Troubleshooting Strategies

Symptom	Potential Cause	Recommended Action	Key Parameters to Check
Low or No Product	Incomplete imine formation; Inactive reagents.	Use a mild acid catalyst (acetic acid); Remove water (e.g., molecular sieves); Verify purity of starting materials and freshness of reducing agent.[1][5]	pH (target 5-6), Water content, Reagent quality.
Mono-alkylation Product	Insufficient aldehyde/reducing agent; Short reaction time.	Use a slight excess of butyraldehyde (2.2-2.5 eq.); Increase reaction time and monitor by TLC/GC-MS.	Stoichiometry, Reaction time.
Butanol Side Product	Reducing agent is too strong or added prematurely.	Switch to a milder reducing agent like NaBH(OAc)₃; If using NaBH₄, add it only after imine formation is complete.[1][3][6]	Choice of reducing agent, Order of addition.
Product Loss in Workup	Product remains in the aqueous layer as a salt.	Basify the aqueous layer to pH > 10 with NaOH before extraction.[1]	pH of aqueous layer during extraction.
Difficulty in Purification	Inefficient separation from byproducts.	Use fractional distillation under high vacuum.[7][8][9]	Vacuum pressure, Distillation temperature.

Validated Experimental Protocol

This protocol provides a reliable starting point for the synthesis.

Materials:

• 1,6-Hexanediamine (1.0 eq.)

• Butyraldehyde (2.2 eq.)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (2.2 eq.)

• Glacial Acetic Acid (2.0 eq.)

• 1,2-Dichloroethane (DCE) (Anhydrous)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• 1M Sodium Hydroxide (NaOH) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add 1,6-hexanediamine and anhydrous 1,2-dichloroethane.

• Add glacial acetic acid, followed by butyraldehyde, and stir the mixture at room temperature for 1 hour to facilitate imine formation.

• In portions, carefully add sodium triacetoxyborohydride to the mixture. Note: The reaction may be exothermic. Maintain the temperature with an ice bath if necessary.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the progress by TLC (e.g., 90:10:1 Dichloromethane:Methanol:Ammonium Hydroxide) until the starting material and mono-alkylated intermediate are consumed.

• Slowly quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and add 1M NaOH solution until the pH of the aqueous layer is > 10.

• Separate the layers and extract the aqueous layer twice more with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude oil by vacuum distillation to obtain pure N,N'-dibutyl-1,6-hexanediamine.

References

• Benchchem. (2025). Technical Support Center: Optimization of Reaction Conditions for Diamine Synthesis.
• ChemicalBook. DI-N-BUTYL-1,6-HEXANEDIAMINE(4835-11-4) 1H NMR spectrum.
• Organic Chemistry Portal.
• Benchchem.
• WordPress.
• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry.
• Echemi. N,N′-Dibutyl-1,6-hexanediamine | 4835-11-4.
• ChemicalBook. N,N'-DI-N-BUTYL-1,6-HEXANEDIAMINE | 4835-11-4.
• PubChem. N,N'-Dibutyl-1,6-hexanediamine | C14H32N2 | CID 20972.
• BOC Sciences. CAS 4835-11-4 (N,N'-DI-N-BUTYL-1,6-HEXANEDIAMINE).
• Wikipedia.
• ResearchGate. (2017).
• ResearchGate. (2016). One-Pot Synthesis of Dialkyl Hexane-1,6-Dicarbamate from 1,6-Hexanediamine, Urea, and Alcohol over Zinc-Incorporated Berlinite (ZnAlPO4)
• MDPI. (2016). One-Pot Synthesis of Dialkyl Hexane-1,6-Dicarbamate from 1,6-Hexanediamine, Urea, and Alcohol over Zinc-Incorporated Berlinite (ZnAlPO 4 )
• JOCPR. (2024).
• Sigma-Aldrich.
• DTIC.
• Benchchem. (2025).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. N,N'-DI-N-BUTYL-1,6-HEXANEDIAMINE | 4835-11-4 [chemicalbook.com]
• 9. echemi.com [echemi.com]

Technical Support Center: Resolving Solubility Challenges for 1,6-Hexanediamine, N,N-dibutyl-

Welcome to the technical support resource for 1,6-Hexanediamine, N,N-dibutyl- (CAS 4835-11-4). This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the inherent challenges of dissolving this hydrophobic diamine in aqueous solutions. As Senior Application Scientists, we provide not only protocols but also the underlying principles to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is 1,6-Hexanediamine, N,N-dibutyl-, and why is it difficult to dissolve in water?

A1: 1,6-Hexanediamine, N,N-dibutyl- is an aliphatic diamine with a molecular weight of 228.42 g/mol .[1][2][3] Its chemical structure consists of a six-carbon hexanediamine backbone with a butyl group attached to each of the two nitrogen atoms.

The primary reason for its poor aqueous solubility is its significant hydrophobicity. This is characterized by:

• Long Hydrocarbon Chains: The presence of two butyl groups and a six-carbon central chain creates a large, non-polar molecule.[4] Like other long-chain amines, this hydrophobic character dominates its interaction with polar solvents like water.[4]

• High LogP Value: The calculated XLogP3 value is approximately 4.1, which indicates a strong preference for a lipid-like (hydrophobic) environment over an aqueous one.[1]

While the two amine groups are capable of hydrogen bonding, their effect is overshadowed by the large hydrophobic structure, leading to insolubility in neutral water.[4]

Troubleshooting Guide: Step-by-Step Solubilization Strategies

This section provides detailed troubleshooting workflows for common solubility issues. We recommend starting with pH adjustment, as it is often the most effective and straightforward method for amine-containing compounds.

Q2: My initial attempt to dissolve 1,6-Hexanediamine, N,N-dibutyl- directly in water or buffer resulted in an insoluble liquid. What is the first and most critical step I should take?

A2: The most effective initial strategy is pH adjustment . As an aliphatic amine, 1,6-Hexanediamine, N,N-dibutyl- is a base. By lowering the pH of the aqueous solution, you can protonate the nitrogen atoms, forming a more polar and highly water-soluble salt.[5][6]

Scientific Rationale: The two amine groups on the molecule can accept protons (H⁺) from an acidic solution to form ammonium cations (R-NH₂⁺). This transformation from a neutral, non-polar molecule to a charged, polar species drastically increases its affinity for water. For typical aliphatic amines, full protonation and solubility are achieved at a pH well below their pKa, which is generally in the range of 10-11.[5]

• Weigh Compound: Accurately weigh the desired amount of 1,6-Hexanediamine, N,N-dibutyl-.

• Add Acidified Water: Add a portion (e.g., 80%) of the final required volume of purified water. The compound will likely remain as a separate phase.

• Titrate with Acid: While stirring vigorously, add a dilute strong acid (e.g., 1 M HCl) dropwise.

• Monitor pH and Clarity: Continuously monitor the pH of the solution. As the pH drops, the compound will begin to dissolve. Continue adding acid until the solution becomes completely clear. For aliphatic amines, a target pH of <9 is generally required, with a pH of 4-5 often ensuring full protonation and solubility.[5]

• Final Volume Adjustment: Once the compound is fully dissolved, add purified water to reach the final target volume.

• Confirm Final pH: Measure and record the final pH of your stock solution. This is critical, as this pH will be introduced into your downstream experiment.

Trustworthiness Check:

• Vehicle Control: Always prepare a vehicle control—a solution containing the same final concentration of acid and buffer components but without the compound. This is essential for distinguishing the effects of the compound from the effects of the pH-adjusted vehicle in biological or chemical assays.

Q3: pH adjustment is not suitable for my experimental system (e.g., it will disrupt a cell-based assay or a pH-sensitive reaction). What are my alternative options?

A3: If pH modification is not viable, several other techniques can be employed. The choice depends on the required concentration and the tolerance of your experimental system to additives.

Scientific Rationale: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[7] This makes the environment more favorable for dissolving hydrophobic compounds like 1,6-Hexanediamine, N,N-dibutyl-.

• Select a Co-solvent: Choose a biocompatible co-solvent. Dimethyl sulfoxide (DMSO) is a common first choice due to its strong solubilizing power.[8] Other options include ethanol and polyethylene glycol 400 (PEG 400).[8]

• Prepare Concentrated Stock: Dissolve the 1,6-Hexanediamine, N,N-dibutyl- in 100% of the chosen co-solvent to create a high-concentration stock solution (e.g., 10-100 mM). Gentle warming (to 37°C) or sonication can aid dissolution.[8]

• Perform Serial Dilutions: If necessary, perform intermediate dilutions in the pure co-solvent.[8]

• Dilute into Aqueous Buffer: Critically, add the concentrated stock solution to your final aqueous buffer (e.g., cell culture medium) in a small volume, ensuring rapid mixing (vortexing or pipetting) to disperse the compound quickly and avoid localized high concentrations that can cause it to precipitate or "crash out".[8]

• Final Concentration Check: Ensure the final concentration of the co-solvent in your working solution is low (typically <1%, and often <0.1% for DMSO in cell-based assays) to avoid solvent-induced artifacts or toxicity.[8]

Trustworthiness Check:

• Visual Inspection: After dilution, visually inspect the final solution for any signs of cloudiness or precipitation. If observed, the solubility limit in that specific medium has been exceeded.

• Vehicle Control: Your experimental control must contain the same final concentration of the co-solvent as your test samples.[8]

Data Presentation: Common Co-Solvents and Starting Concentrations

Co-Solvent	Typical Starting Stock Concentration	Max Recommended Final Concentration (Cell-Based Assays)	Notes
DMSO	10 - 100 mM	< 0.5% (ideally ≤ 0.1%)	Potent solvent, but can have biological effects at higher concentrations.[8]
Ethanol	10 - 50 mM	< 1%	Less toxic than DMSO, but also generally a weaker solvent.
PEG 400	1 - 20 mM	< 2%	Often used in preclinical formulations; can increase solution viscosity.

Scientific Rationale: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), self-assemble in water to form micelles. These micelles have a hydrophobic core and a hydrophilic shell.[9] The hydrophobic 1,6-Hexanediamine, N,N-dibutyl- can partition into the hydrophobic core, effectively becoming "solubilized" within the aqueous solution.[9]

• Select a Surfactant: Non-ionic surfactants like Polysorbate 80 (Tween® 80) or zwitterionic surfactants are often used in biological applications.

• Prepare Surfactant Solution: Create a solution of the surfactant in your desired aqueous buffer at a concentration well above its known CMC.

• Add Compound: Add the 1,6-Hexanediamine, N,N-dibutyl- directly to the surfactant solution.

• Facilitate Dissolution: Use mechanical energy (vortexing, stirring, or sonication) to facilitate the incorporation of the compound into the micelles. This process may take longer than simple dissolution in a co-solvent.

• Filter if Necessary: Once dissolved, you may wish to filter the solution through a 0.22 µm filter to remove any undissolved particulates, though be aware of potential binding to the filter material.

Trustworthiness Check:

• Blank Measurement: Ensure your analytical methods are not compromised by the presence of the surfactant, which can interfere with certain assays.

• CMC Consideration: The solubilization effect is only significant at surfactant concentrations above the CMC. Diluting the final formulation below the CMC will cause the micelles to disassemble and the compound to precipitate.

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[][11] They can encapsulate hydrophobic "guest" molecules, like 1,6-Hexanediamine, N,N-dibutyl-, forming a water-soluble "host-guest" inclusion complex.[][12][13] This method is particularly useful for improving the bioavailability of poorly soluble compounds.[12]

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used due to its high water solubility and low toxicity.

• Prepare Cyclodextrin Solution: Dissolve the HP-β-CD in the desired aqueous buffer.

• Add Compound: Add the 1,6-Hexanediamine, N,N-dibutyl- to the cyclodextrin solution.

• Promote Complexation: Vigorously stir or sonicate the mixture. This process often requires an extended period (from several hours to overnight) at a controlled temperature to reach equilibrium.

• Remove Undissolved Compound: Centrifuge and/or filter the solution to remove any remaining undissolved compound. The concentration of the dissolved compound in the clear supernatant can then be determined analytically (e.g., by HPLC-UV).

Visualizing the Mechanisms and Workflows

To better illustrate the core concepts, the following diagrams outline the chemical principles and a logical troubleshooting workflow.

Caption: pH-dependent equilibrium of 1,6-Hexanediamine, N,N-dibutyl-.

Caption: Micellar solubilization of a hydrophobic compound.

Caption: Troubleshooting workflow for solubility issues.

References

• ISSR. (n.d.). Solubility and pH of amines. Retrieved from [Link]

• University of Calgary. (n.d.). Chapter 22 Notes - Amines. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of N,N'-di-n-Butyl-1,6-hexanediamine (CAS 4835-11-4). Retrieved from [Link]

• PubChem. (n.d.). N,N'-Dibutyl-1,6-hexanediamine. Retrieved from [Link]

• Rădulescu, F-S., et al. (2020). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC. Retrieved from [Link]

• Danil de Namor, A. F., et al. (1996). Complex formation between α-cyclodextrin and amines in water and DMF solvents. Journal of Solution Chemistry. Retrieved from [Link]

• YSJ. (2023). What are the effects of surfactants on the solubilization of hydrophobic substances?. Blog. Retrieved from [Link]

• University of Arizona. (2005). Principles of Drug Action 1, Spring 2005, Amines. Retrieved from [Link]

• Sharma, P., et al. (2019). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmacy and Chemistry Analysis. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. N,N'-di-n-Butyl-1,6-hexanediamine (CAS 4835-11-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. N,N'-Dibutyl-1,6-hexanediamine | C14H32N2 | CID 20972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. issr.edu.kh [issr.edu.kh]
• 5. Chapter 22 notes [web.pdx.edu]
• 6. webhome.auburn.edu [webhome.auburn.edu]
• 7. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. What are the effects of surfactants on the solubilization of hydrophobic substances? - Blog - KEYINGCHEM [keyingchemical.com]
• 11. pharmaexcipients.com [pharmaexcipients.com]
• 12. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Purification techniques to remove impurities from 1,6-Hexanediamine, N,N-dibutyl-

Welcome to the technical support center for the purification of 1,6-Hexanediamine, N,N-dibutyl-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this and structurally similar aliphatic diamines. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring you can adapt and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when working with 1,6-Hexanediamine, N,N-dibutyl-?

When synthesizing or handling 1,6-Hexanediamine, N,N-dibutyl-, impurities typically arise from the synthetic route, which often involves the reductive amination of adiponitrile or related precursors. Common impurities include:

• Starting Materials: Unreacted 1,6-hexanediamine or butyraldehyde/butanol.

• Mono-alkylated Species: N-butyl-1,6-hexanediamine.

• Over-alkylated Species: N,N,N'-tributyl-1,6-hexanediamine or even fully quaternized ammonium salts.

• Cyclization Products: Intramolecular cyclization can lead to heterocyclic impurities, especially at elevated temperatures.

• Solvent and Reagent Residues: Residual solvents from the reaction or workup, and byproducts from the reducing agent used.

• Oxidation/Degradation Products: Amines, particularly primary amines, are susceptible to oxidation over time, forming colored impurities.

Q2: My 1,6-Hexanediamine, N,N-dibutyl- has a yellow or brown tint. What causes this, and how can I remove the color?

A yellow or brown discoloration in amines is a classic sign of oxidation or the presence of trace impurities. This can happen due to prolonged exposure to air (oxygen), light, or trace metal contaminants that catalyze oxidation.

Troubleshooting Steps:

• Activated Carbon Treatment: A common and effective method for removing colored impurities is treatment with activated carbon.

  • Dissolve the amine in a low-boiling, non-reactive solvent (e.g., diethyl ether, hexane).

  • Add a small amount (1-2% by weight) of activated carbon.

  • Stir the mixture at room temperature for 1-2 hours.

  • Filter the mixture through a pad of Celite® or a fine porosity filter paper to remove the carbon.

  • Remove the solvent under reduced pressure.

• Storage: After purification, store the product under an inert atmosphere (e.g., nitrogen or argon) in an amber glass bottle to protect it from light and oxygen.

Troubleshooting Guide: Purification Workflows

Scenario 1: My initial purity by GC-MS is low (<95%), and I have several closely-boiling impurities.

When dealing with a mixture of mono-, di-, and tri-alkylated amines, simple distillation is often insufficient due to close boiling points. The primary purification technique for this scenario is vacuum distillation , leveraging the differences in boiling points under reduced pressure to separate components.

• System Setup:

  • Use a well-dried, two or three-neck round-bottom flask as the distillation pot.

  • Attach a Vigreux or packed distillation column (e.g., with Raschig rings) to the flask. A column length of 20-30 cm is a good starting point. The longer the column, the better the separation of closely boiling liquids.

  • Use a short-path distillation head with a condenser and a receiving flask.

  • Ensure all glass joints are properly sealed with vacuum grease. .

  • Connect the system to a vacuum pump with a cold trap in between to protect the pump.

• Distillation Parameters:

  • Pressure: Aim for a vacuum level that brings the boiling point of your target compound into the 100-150 °C range to minimize thermal degradation.

  • Heating: Use a heating mantle with a stirrer for uniform heating.

  • Fraction Collection:

    • Slowly increase the temperature.

    • Discard the initial fraction (forerun), which will contain volatile solvents and low-boiling impurities.

    • Collect the main fraction at a stable head temperature. Expect to collect the desired N,N-dibutyl-1,6-hexanediamine at a specific boiling point/pressure.

    • Monitor the purity of the collected fractions by GC-MS or TLC.

• Problem: "Bumping" or unstable boiling.

  • Cause: Uneven heating or lack of nucleation sites.

  • Solution: Ensure vigorous stirring with a magnetic stir bar. Adding boiling chips is an option, but they can be less effective under vacuum.

• Problem: Product is co-distilling with an impurity.

  • Cause: Insufficient column efficiency or an impurity forming an azeotrope.

  • Solution:

    • Increase the length of the fractional distillation column.

    • Increase the reflux ratio (if using a distillation head with that capability) by insulating the column to minimize heat loss.

    • Consider a chemical pre-treatment (see Scenario 2).

Caption: Troubleshooting workflow for fractional vacuum distillation.

Scenario 2: I have significant amounts of primary (N-H) or other reactive amines that are difficult to separate by distillation.

When physical separation methods are insufficient, a chemical approach can be used to selectively react with and remove the problematic impurities.

This method leverages the fact that primary amines react readily with anhydrides to form phthalimides, which are high-boiling solids, while the desired tertiary amine (at the N,N-dibutyl end) does not react.

• Reaction:

  • In a round-bottom flask, dissolve the impure amine mixture in a suitable solvent like toluene or xylene.

  • Add a stoichiometric amount of phthalic anhydride corresponding to the estimated amount of primary amine impurity.

  • Heat the mixture to reflux for 2-4 hours. Water will be generated and can be removed with a Dean-Stark trap.

  • The primary amine will form N-(6-(dibutylamino)hexyl)phtalimide, a high molecular weight, non-volatile compound.

• Workup & Purification:

  • Cool the reaction mixture. The phthalimide derivative may precipitate.

  • Filter the mixture to remove any solid precipitate.

  • Transfer the filtrate to a separatory funnel and wash with an aqueous base (e.g., 5% NaOH solution) to remove any unreacted phthalic anhydride (as the sodium salt).

  • Wash with brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The resulting crude product, now free of the primary amine impurity, can be further purified by vacuum distillation as described in Scenario 1.

Reference Data & Comparative Studies

Comparing mechanical properties of polyurethanes extended with 1,6-Hexanediamine, N,N-dibutyl-

Engineering Polyurethane Elastomers: A Comparative Guide on N,N'-Dibutyl-1,6-Hexanediamine (DBHDA) Chain Extenders

For researchers and drug development professionals designing advanced biomedical devices, the mechanical and chemical properties of polyurethane (PU) elastomers dictate their success in vivo. The choice of chain extender during PU synthesis is the primary lever for tuning these properties. This guide objectively compares the mechanical performance and structural causality of polyurethanes extended with the secondary diamine N,N'-dibutyl-1,6-hexanediamine (DBHDA) against traditional primary diamines (like 1,6-hexanediamine, HMDA) and diols (like 1,4-butanediol, BDO).

Mechanistic Insights: The Causality of N-Alkylation

The mechanical profile of a polyurethane is largely governed by the microphase separation between its soft segments (polyol) and hard segments (isocyanate + chain extender).

When a primary diamine like HMDA is used as a chain extender, it reacts with isocyanate groups to form unsubstituted urea linkages (-NH-CO-NH-). Each urea group possesses two N-H protons, enabling a dense, bidentate hydrogen-bonding network within the hard segments 1[1]. This results in highly crystalline hard domains, yielding polymers with extreme tensile strength and modulus, but often at the cost of elasticity and processability due to rapid gelation.

Conversely, DBHDA is a secondary diamine. The presence of bulky butyl groups on the nitrogen atoms fundamentally alters the polymerization mechanics. When DBHDA reacts with an isocyanate, it forms an N,N'-dialkyl substituted urea linkage (-NR-CO-NH-). This substitution eliminates one of the hydrogen-bond donors and introduces significant steric hindrance 2[2]. The causality is direct: reduced hydrogen bonding and steric bulk prevent the tight packing of hard segments, suppressing crystallization. Consequently, DBHDA-extended polyurethanes exhibit lower modulus and tensile strength but vastly superior elongation, flexibility, and a longer, more manageable pot life during synthesis.

Biomedical Synergy: Beyond mechanics, DBHDA's lipophilic nature and secondary amine structure make it an ideal precursor for synthesizing diazeniumdiolates (DBHD/N₂O₂). These nitric oxide (NO) donors can be seamlessly integrated into or doped within the PU matrix to create highly thromboresistant and antimicrobial coatings for intravascular sensors and blood-contacting catheters 3[3][4].

Fig 1: Impact of diamine substitution on polyurethane hard segment morphology and properties.

Comparative Mechanical Properties

The following table synthesizes the expected mechanical and physicochemical divergences when substituting traditional chain extenders with DBHDA in a standard MDI/PTMO polyurethane system.

Property	1,4-Butanediol (BDO)	1,6-Hexanediamine (HMDA)	N,N'-Dibutyl-1,6-hexanediamine (DBHDA)
Linkage Formed	Urethane	Unsubstituted Urea	N,N'-Dialkyl Urea
H-Bond Donors per Linkage	1	2	1
Hard Segment Crystallinity	Moderate	Very High	Low (Amorphous)
Tensile Strength	Moderate (~20-30 MPa)	High (>35 MPa)	Lower (~10-20 MPa)
Elongation at Break	High (~400-600%)	Low (~100-200%)	Very High (>600%)
Pot Life (Reactivity)	Long (Hours)	Very Short (Seconds/Mins)	Moderate (Minutes/Hours)
Primary Biomedical Use	General Catheters	Rigid Structural Components	NO-Releasing Thromboresistant Coatings

Experimental Methodology: Synthesis and Self-Validating Characterization

To objectively compare these extenders in the lab, the following self-validating protocol details the synthesis and mechanical evaluation of the PU films.

Fig 2: Standard experimental workflow for polyurethane synthesis and mechanical characterization.

Step 1: Prepolymer Synthesis

• Protocol : In a dry, nitrogen-purged reactor, dissolve poly(tetramethylene oxide) (PTMO, Mn = 2000) in anhydrous dimethylacetamide (DMAc). Add an excess of 4,4'-methylene diphenyl diisocyanate (MDI) to achieve an NCO:OH ratio of 2:1. Heat to 75°C for 3 hours.

• Causality & Validation : DMAc is chosen to ensure the growing polymer chains remain solvated, preventing premature phase separation. The system is self-validating: use Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR) to monitor the reaction. The synthesis is complete when the hydroxyl peak (~3300 cm⁻¹) disappears and the isocyanate peak (~2270 cm⁻¹) stabilizes, confirming the formation of an isocyanate-terminated prepolymer.

Step 2: Chain Extension

• Protocol : Cool the prepolymer solution to 40°C. Calculate the exact stoichiometric requirement of DBHDA (or HMDA/BDO) based on the residual NCO content determined via back-titration (ASTM D2572). Dissolve the DBHDA in DMAc and add it dropwise under vigorous stirring.

• Causality & Validation : DBHDA reacts slower than HMDA due to the steric hindrance of the butyl groups, providing a wider processing window (pot life) and preventing localized gelation. Continue stirring for 2 hours. Validate completion via FTIR by confirming the total disappearance of the NCO peak at 2270 cm⁻¹.

Step 3: Film Casting and Curing

• Protocol : Degas the polymer solution under vacuum to remove entrapped nitrogen/air bubbles, which would otherwise act as stress concentrators and artificially lower tensile strength. Cast the solution into leveled Teflon molds. Evaporate the solvent at 60°C for 24 hours, followed by vacuum drying at 80°C for 12 hours to ensure complete solvent removal.

Step 4: Mechanical and Thermomechanical Testing

• Tensile Testing (ASTM D412) : Cut films into standard dumbbells. Test at a crosshead speed of 50 mm/min. Expectation: DBHDA samples will show a lower yield stress but a higher strain-at-break compared to HMDA.

• Dynamic Mechanical Analysis (DMA) : Run temperature sweeps from -80°C to 150°C. Expectation: The rubbery plateau of DBHDA-PUs will be lower than HMDA-PUs, reflecting the disrupted hard-segment cohesion.

• FTIR Carbonyl Shift Analysis : Analyze the Amide I region (1680–1760 cm⁻¹). Validation of Mechanism: HMDA-PUs will show a dominant peak at ~1690 cm⁻¹ (ordered, H-bonded urea carbonyls), whereas DBHDA-PUs will show a shift toward ~1715 cm⁻¹ (disordered/free carbonyls), physically proving the reduction in hydrogen bonding density.

References

• Polyurethanes with a diamine-diamide chain extender ACS Public
• Secondary aromatic diamines as curing agents in polyurethane manufacturing (US4578446A)
• More Lipophilic Dialkyldiamine-Based Diazeniumdiolates: Synthesis, Characterization, and Application in Preparing Thromboresistant Nitric Oxide Release Polymeric Coatings Journal of Medicinal Chemistry - ACS Public
• Recent Advances in Thromboresistant and Antimicrobial Polymers for Biomedical Applications: Just Say Yes to Nitric Oxide (NO)

Sources

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. US4578446A - Secondary aromatic diamines as curing agents in polyurethane manufacturing - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent Advances in Thromboresistant and Antimicrobial Polymers for Biomedical Applications: Just Say Yes to Nitric Oxide (NO) - PMC [pmc.ncbi.nlm.nih.gov]